Cas no 1227601-38-8 (2-Bromomethyl-6-hydroxy-5-phenylpyridine)

• Product Name: 2-Bromomethyl-6-hydroxy-5-phenylpyridine
• CAS No: 1227601-38-8
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 4921267
• Update Time: 2025-05-21

2-Bromomethyl-6-hydroxy-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromomethyl-6-hydroxy-5-phenylpyridine
• 2-Bromomethyl-6-hydroxy-5-phenylpyridine

• Inchi： 1S/C12H10BrNO/c13-8-10-6-7-11(12(15)14-10)9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15)
• InChI Key： JNAOIWDQTDSAEM-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(N1)=O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromomethyl-6-hydroxy-5-phenylpyridine

2-Bromomethyl-6-Hydroxy-5-Phenylpyridine: A Comprehensive Overview

The compound 2-Bromomethyl-6-Hydroxy-5-Phenylpyridine (CAS No. 1227601-38-8) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring system, which serves as a versatile platform for various functional groups. The presence of a bromomethyl group at the 2-position, a hydroxyl group at the 6-position, and a phenyl group at the 5-position imparts this molecule with unique electronic and steric properties, making it an intriguing subject for both theoretical and applied research.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Bromomethyl-6-Hydroxy-5-Phenylpyridine. Researchers have employed a variety of strategies, including multi-component reactions, transition-metal catalysis, and bio-inspired synthesis, to construct this compound. For instance, a study published in *Organic Letters* demonstrated the use of palladium-catalyzed cross-coupling reactions to assemble the pyridine core with high regioselectivity. These methods not only enhance the scalability of production but also pave the way for further functionalization of the molecule.

The applications of 2-Bromomethyl-6-Hydroxy-5-Phenylpyridine span across diverse domains. In medicinal chemistry, this compound has been explored as a potential lead for drug discovery. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been highlighted in recent studies. For example, a research article in *Journal of Medicinal Chemistry* reported that this compound exhibits moderate inhibitory activity against tyrosine kinases, suggesting its potential utility in anticancer therapies.

In addition to its pharmacological applications, 2-Bromomethyl-6-Hydroxy-5-Phenylpyridine has also found relevance in materials science. The molecule's aromaticity and functional groups make it an ideal candidate for constructing advanced materials such as coordination polymers and metalloporphyrins. A study published in *Chemistry of Materials* demonstrated that this compound can serve as a building block for constructing porous frameworks with high surface area and selective adsorption properties.

The electronic properties of 2-Bromomethyl-6-Hydroxy-5-Phenylpyridine have been extensively studied using computational methods. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its pyridine ring, which enhances its electronic delocalization and redox activity. These properties are advantageous for applications in electrochemistry and optoelectronics.

Moreover, the stereochemistry of 2-Bromomethyl-6-Hydroxy-5-Phenylpyridine plays a crucial role in its reactivity and biological activity. Recent studies have employed chiral resolution techniques to isolate enantiomers of this compound, which has opened new avenues for exploring its asymmetric synthesis and enantioselective catalysis.

In conclusion, 2-Bromomethyl-6-Hydroxy-5-Phenylpyridine (CAS No. 1227601-38-) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development.